Cas no 13494-80-9 (Tellurium Standard Solution(Te 1000))

• Product Name: Tellurium Standard Solution(Te 1000)
• CAS No: 13494-80-9
• MF: H₂Te
• MW: 129.615878582001
• MDL: MFCD00134062
• CID: 87017
• Update Time: 2026-05-14

Tellurium Standard Solution(Te 1000) Chemical and Physical Properties

Names and Identifiers

• Tellurium atomic absorption standard solution
• TelluriumpowderNmesh
• Telluriumingotbrokenpieces
• Tellurium powder
• TellurStcke
• TelluriumchunkN
• TelluriumpiecesN
• Tellurium solution 1000 ppm
• Tellurium solution 10 000 ppm
• Tellurium
• HYDROGEN TELLURIDE
• Tellurium ICP Standard
• Tellurium ICP Std.
• Telluriummetal
• Aurum paradoxum
• Metallum problematum
• Telloy
• Tellur
• Tellur [Polish]
• Tellurium,metallic
• Tellurwasserstoff
• Tellurium element
• TELLERIUM
• nci-c60117
• tellur(polish)
• Tellurium (Te)
• tellurium atom
• aurumparadoxum
• Tellurium, elemental
• Tellurium, metallic
• Tellurium and compounds
• NQA0O090ZJ
• Te
• Tellurium broken ingot
• teluro
• Tellurium, 99+%, (trace metal basis), powder
• Tellurium, 99.999%, (trace metal basis), powder
• tellure
• Tellurium compounds, n.o.s.
• Tellurium lump
• Tellurium Standard Solution(Te 1000)
• Tellurium shot

• MDL： MFCD00134062
• Inchi： 1S/Te
• InChI Key： PORWMNRCUJJQNO-UHFFFAOYSA-N
• SMILES： [Te]

Computed Properties

• Exact Mass: 129.91000
• Monoisotopic Mass: 129.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Topological Polar Surface Area: 0A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Silver white or dark gray crystalline powder
• Density: 6.24 g/mL at 25 °C(lit.)
• Melting Point: 450 °C (lit.)
• Boiling Point: 990 °C(lit.)
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.15580
• Merck: 13,9201
• Solubility: Insoluble in water, soluble in alkali, concentrated sulfuric acid, nitric acid
• Sensitiveness: Sensitive to humidity

Tellurium Standard Solution(Te 1000) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 61-20-43-53
• Safety Instruction： S45
• RTECS：WY2625000
• Hazardous Material Identification：
• Hazard Level：8
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R25
• HazardClass：8
• PackingGroup：III
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and food additives

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tellurium Standard Solution(Te 1000)

Tellurium Standard Solution(Te 1000) and CAS No. 13494-80-9: Applications and Research Insights

The compound with the CAS number 13494-80-9 is a critical component in the formulation of Tellurium Standard Solution(Te 1000), a highly specialized solution used in various scientific and industrial applications. Tellurium, a rare element with unique chemical properties, has garnered significant attention in recent years due to its expanding role in pharmaceuticals, materials science, and environmental monitoring.

In the realm of pharmaceutical research, tellurium compounds have shown promising potential as therapeutic agents. Recent studies have highlighted the antimicrobial and anti-inflammatory properties of tellurium-based derivatives, which are being explored for the development of novel drugs targeting resistant bacterial infections. The Tellurium Standard Solution(Te 1000) serves as an essential reference standard for researchers working on these compounds, ensuring accuracy and consistency in experimental measurements.

The chemical structure of the compound with CAS number 13494-80-9 contributes to its versatility in industrial applications. Tellurium is known for its ability to form stable complexes with other elements, making it valuable in catalytic processes and material synthesis. For instance, tellurium-based catalysts have been employed in the production of high-performance polymers and semiconductors, which are integral to modern electronics and renewable energy technologies.

Environmental scientists have also been intrigued by the role of tellurium in ecological systems. The Tellurium Standard Solution(Te 1000) is utilized in analytical methods to detect trace levels of tellurium in environmental samples. This is particularly important for monitoring industrial pollution and assessing the impact of mining activities on local ecosystems. Advanced spectroscopic techniques, combined with this standard solution, have enabled researchers to identify and quantify tellurium compounds in water, soil, and air samples with high precision.

The development of new analytical methodologies has further enhanced the utility of the compound with CAS number 13494-80-9. Techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and X-ray Absorption Fine Structure (XAFS) spectroscopy rely on this standard solution for calibration and validation purposes. These methods are crucial for characterizing complex materials and understanding the behavior of tellurium in various chemical reactions.

In the field of materials science, tellurium has been investigated for its potential applications in advanced coatings and nanomaterials. The unique electrical and thermal properties of tellurium-based alloys make them suitable for use in high-tech devices such as sensors and heat exchangers. Researchers have been experimenting with nanostructured tellurium compounds to improve their performance in these applications. The Tellurium Standard Solution(Te 1000) provides a benchmark for evaluating the purity and concentration of these nanostructured materials.

The pharmaceutical industry has also seen significant advancements due to the incorporation of tellurium into drug formulations. Studies have demonstrated that certain tellurium derivatives exhibit potent antioxidant properties, which can help mitigate oxidative stress associated with various diseases. The compound with CAS number 13494-80-9 is often used as a precursor in synthesizing these bioactive molecules. Its stable chemical nature ensures that the resulting drugs maintain their efficacy throughout storage and administration.

The use ofTellurium Standard Solution(Te 1000)in quality control processes has become indispensable for manufacturers producing tellurium-based products. Regulatory agencies require stringent testing to ensure compliance with safety standards. This standard solution aids in verifying that final products meet specified concentrations without any deviations that could compromise their performance or safety.

Future research directions suggest that tellurium will continue to play a pivotal role in scientific innovation. The exploration of novel tellurium compounds may lead to breakthroughs in areas such as renewable energy storage and medical imaging technologies. The availability of reliable reference materials like the Tellurium Standard Solution(Te 1000) will be crucial for advancing these studies.